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Cat. No.: B1217548 Get Quote

Disclaimer: The following information is based on the assumption that "Dotpo" refers to the

thrombopoietin receptor agonist, avatrombopag (marketed as Doptelet®). Currently, there is no

direct evidence in the scientific literature of avatrombopag interfering with common laboratory

reagents. However, based on the known interferences of other drugs in the same class, this

guide provides information on potential issues and troubleshooting strategies.

Frequently Asked Questions (FAQs)
Q1: What is Dotpo (avatrombopag) and how does it work?

Avatrombopag is a small molecule, orally available thrombopoietin (TPO) receptor agonist. It

works by binding to and stimulating the TPO receptor on the surface of megakaryocyte

precursor cells in the bone marrow. This activation mimics the effect of endogenous TPO,

leading to the proliferation and differentiation of megakaryocytes, which in turn increases

platelet production.

Q2: Is there any known interference of Dotpo (avatrombopag) with common laboratory

assays?

To date, there are no specific studies or case reports detailing direct interference of

avatrombopag with common laboratory assays. However, a similar drug in the same class,

eltrombopag, is known to interfere with certain spectrophotometric and colorimetric assays due
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to its reddish-brown color in serum. Given that the avatrombopag tablet is yellow, there is a

theoretical potential for interference in assays that rely on color detection.

Q3: Which types of assays are most likely to be affected by potential interference?

Assays that are based on spectrophotometry or colorimetry are most susceptible to

interference from colored compounds. This could potentially include:

Bilirubin assays: Eltrombopag is known to falsely elevate bilirubin measurements.

Creatinine assays: Falsely high creatinine levels have been reported with eltrombopag.

Other colorimetric chemistry tests: Assays for analytes like cholesterol, triglycerides, and

phosphate have also been shown to be affected by eltrombopag.

Q4: What should I do if I suspect Dotpo (avatrombopag) is interfering with my experimental

results?

If you observe unexpected or inconsistent results in samples from patients treated with

avatrombopag, it is important to consider the possibility of drug interference. The

troubleshooting guide below provides a systematic approach to investigating this issue.

Troubleshooting Guide
Problem: Unexpected or inconsistent laboratory results in the presence of Dotpo
(avatrombopag).

This guide provides a logical workflow to help determine if avatrombopag is the source of the

analytical interference.
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Unexpected Lab Result

Review Patient Medication

Is patient on Avatrombopag?

Consider other potential interferences (hemolysis, lipemia, etc.)

No

Perform Serial Dilution

Yes

Interference Unlikely Does the interference dilute linearly?

Spike Recovery Experiment

Yes Potential Interference by Avatrombopag

No

Is recovery within acceptable limits?

Consult Laboratory Specialist / Use Alternative Method

No Interference Confirmed

Yes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1217548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217548#dotpo-interference-with-common-reagents
https://www.benchchem.com/product/b1217548#dotpo-interference-with-common-reagents
https://www.benchchem.com/product/b1217548#dotpo-interference-with-common-reagents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

